2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone

• Molecular Formula: C16H11Cl2NO
• Molecular Weight: 304.2 g/mol
• IUPAC Name: 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone
• InChI: InChI=1S/C16H11Cl2NO/c17-9-14(20)15-12-6-1-2-7-13(12)19-16(15)10-4-3-5-11(18)8-10/h1-8,19H,9H2
• InChI Key: XWNHKPOBELLKFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)C3=CC(=CC=C3)Cl)C(=O)CCl

Description

Molecular Formula: C₁₆H₁₁Cl₂NO Molar Mass: 304.17 g/mol Structural Features: This compound consists of an indole core substituted at the 3-position with a 2-(3-chlorophenyl) group and a 2-chloroethanone moiety. The dual chlorine substituents (on the phenyl ring and ethanone chain) contribute to its lipophilicity and electronic properties, influencing reactivity and biological interactions .

Preparation Methods

The synthesis of 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone can be achieved through various synthetic routes. One common method involves the Claisen–Schmidt condensation reaction, where 3-acetyl-2-chloro-1-(4-chlorobenzyl)indole reacts with aromatic aldehydes in the presence of a base such as potassium hydroxide (KOH) in a solvent like 1,4-dioxane . This reaction can be carried out under ultrasound-assisted conditions or solvent-free conditions, both of which offer good yields and mild reaction conditions .

Chemical Reactions Analysis

2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The indole ring can undergo electrophilic substitution reactions due to the presence of electron-donating groups.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Substitution Reactions: The chloro groups in the compound can be substituted with other nucleophiles under appropriate conditions, leading to the formation of various derivatives.

Scientific Research Applications

2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone has several scientific research applications:

Medicinal Chemistry: Indole derivatives, including this compound, are explored for their potential as antiviral, anticancer, and anti-inflammatory agents.

Biological Studies: The compound is used in studies related to receptor binding and enzyme inhibition due to its structural similarity to bioactive molecules.

Industrial Applications: It can be used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone involves its interaction with specific molecular targets. The indole ring can bind to various receptors and enzymes, modulating their activity. The chloro substituents may enhance the compound’s binding affinity and selectivity towards these targets . The exact pathways and molecular targets depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of 3-acetylindole derivatives with diverse substitutions. Below is a detailed comparison with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Indole Position)	Molar Mass (g/mol)	Key Properties/Biological Relevance
2-Chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone (Target Compound)	C₁₆H₁₁Cl₂NO	2-(3-Cl-phenyl), 3-(2-Cl-ethanone)	304.17	High lipophilicity; potential antitumor activity inferred from indole derivatives
2-Chloro-1-[2-(4-chlorophenyl)-1H-indol-3-yl]ethanone	C₁₆H₁₁Cl₂NO	2-(4-Cl-phenyl), 3-(2-Cl-ethanone)	304.17	Positional isomer of target compound; altered electronic effects due to para-Cl substitution
2-Chloro-1-(1H-indol-3-yl)ethanone	C₁₀H₈ClNO	No phenyl substitution	193.63	Simpler structure; used as a synthetic intermediate for complex indoles
2-Chloro-1-(5-fluoro-1H-indol-3-yl)ethanone	C₁₀H₇ClFNO	5-F substitution on indole	211.62	Fluorine enhances metabolic stability; tested in antiproliferative studies
2-Chloro-1-[2-(4-ethoxyphenyl)-1H-indol-3-yl]ethanone	C₁₇H₁₅ClNO₂	2-(4-OEt-phenyl), 3-(2-Cl-ethanone)	316.76	Ethoxy group increases solubility; commercial availability noted

Key Observations:

Positional Isomerism :

• The 3-chlorophenyl vs. 4-chlorophenyl substitution (para vs. meta) on the indole ring alters steric and electronic environments. For example, para-substituted analogs may exhibit stronger intermolecular interactions in crystal packing, affecting solubility .

Ethoxy groups (e.g., in 4-ethoxyphenyl derivatives) introduce hydrogen-bonding capabilities, increasing aqueous solubility but reducing membrane permeability .

Biological Activity: Indole derivatives with 3-acetyl substituents (e.g., 2-chloroethanone) are frequently explored for antitumor activity. For instance, 3-substituted indoles show inhibitory effects against ovarian, breast, and lung cancer cell lines . While specific IC₅₀ data for the target compound is unavailable, structural analogs like 4-(1H-indol-3-yl)-3-methyl-6H-pyrrolo[3,2-d]isoxazole (synthesized from similar intermediates) demonstrate 81% yield in antitumor-relevant reactions .

Synthetic Utility :

• The target compound and its analogs serve as intermediates for fused heterocycles (e.g., pyrrolo-isoxazoles), which are scaffolds in drug discovery .

Biological Activity

2-Chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone, with the CAS number 924258-49-1, is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This compound is characterized by its unique structure, which includes an indole moiety and a chloro-substituted phenyl group, suggesting possible interactions with biological targets.

Property	Value
Molecular Formula	C16H11Cl2NO
Molecular Weight	304.17 g/mol
CAS Number	924258-49-1
Purity	Not specified

Antitumor Activity

Recent studies have highlighted the antitumor potential of compounds similar to 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone. For instance, compounds bearing indole and phenyl rings have shown significant cytotoxic effects against various cancer cell lines. The structure-activity relationship (SAR) indicates that the presence of electron-withdrawing groups, such as chlorine, enhances the cytotoxic efficacy of these compounds.

Case Study: Cytotoxicity Assessment

A study evaluated the cytotoxic effects of several indole derivatives against human cancer cell lines. The results indicated that compounds with similar structural features to 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone exhibited IC50 values in the low micromolar range, suggesting potent antitumor activity:

Compound	Cell Line	IC50 (µM)
2-Chloro-1-[2-(3-chlorophenyl)...	HCT-15	1.61
Similar Indole Derivative	A431	1.98

These findings support the hypothesis that structural modifications can significantly influence biological activity.

The proposed mechanism through which 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone exerts its effects may involve:

• Inhibition of Cell Proliferation : Similar compounds have been shown to interfere with cell cycle progression.
• Induction of Apoptosis : Evidence suggests that these compounds can activate apoptotic pathways in cancer cells, leading to programmed cell death.

Antimicrobial Activity

In addition to antitumor properties, some derivatives of indole structures have demonstrated antimicrobial activities against various bacterial strains. The presence of halogen atoms, particularly chlorine, is often linked to enhanced antibacterial properties.

Study on Antimicrobial Efficacy

A comparative study assessed the antibacterial effects of several indole derivatives:

Compound	Bacterial Strain	Zone of Inhibition (mm)
2-Chloro-1-[2-(3-chlorophenyl)...	E. coli	15
Similar Indole Derivative	S. aureus	18

These results indicate a promising avenue for further research into the therapeutic applications of this compound.

Q & A

Q. What are the recommended synthetic routes for 2-chloro-1-[2-(3-chlorophenyl)-1H-indol-3-yl]ethanone, and how can reaction yields be optimized?

Methodological Answer: The compound can be synthesized via Friedel-Crafts acylation or indole-functionalization strategies. For example:

• Indole core modification: React 3-chlorophenyl-substituted indole derivatives with chloroacetyl chloride in anhydrous dichloromethane, using Lewis acids like AlCl₃ as catalysts .
• Optimization: Control reaction temperature (0–5°C) to minimize side reactions. Use inert atmospheres (N₂/Ar) and dry solvents to prevent hydrolysis. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) improves yield .

Q. What safety protocols are critical when handling this compound in laboratory settings?

Methodological Answer: Follow UN GHS Revision 8 guidelines:

• PPE: Wear nitrile gloves, lab coats, and chemical-resistant goggles. Use fume hoods to avoid inhalation of dust or vapors .
• Spill management: Absorb spills with inert materials (e.g., vermiculite) and avoid water contact to prevent environmental contamination .
• First aid: For skin contact, rinse immediately with water for 15+ minutes; consult a physician if irritation persists .

Q. How can spectroscopic techniques (NMR, IR, MS) validate the compound’s structural integrity?

Methodological Answer:

• ¹H/¹³C NMR: Confirm indole proton signals (δ 7.0–8.5 ppm) and ketone carbonyl (δ ~190 ppm). Chlorine substituents cause deshielding in adjacent carbons .
• IR: Detect C=O stretching (~1700 cm⁻¹) and N-H indole vibrations (~3400 cm⁻¹). Compare with reference spectra in databases like NIST .
• Mass spectrometry: Verify molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns using high-resolution MS (HRMS) .

Advanced Research Questions

Q. How can X-ray crystallography resolve discrepancies in proposed molecular conformations?

Methodological Answer:

• Crystallization: Grow single crystals via slow evaporation in ethanol/dichloromethane (1:1). Use cryogenic cooling (100 K) during data collection to minimize thermal motion .
• Analysis: Refine structures using software like SHELXL. Key parameters:
  • Torsion angles: Assess planarity of the indole-chlorophenyl system (e.g., C3-C2-C1'-Cl dihedral angles).
  • Intermolecular interactions: Identify C–H···π or π–π stacking (e.g., indole-to-chlorophenyl centroid distances ~3.8 Å) .

Q. What computational methods predict the compound’s reactivity in nucleophilic substitution reactions?

Methodological Answer:

• DFT calculations: Use Gaussian or MOE to model transition states. Key insights:
  • Electrophilic sites: Chloroethanone’s carbonyl carbon (partial charge ~+0.5) is susceptible to nucleophilic attack .
  • Solvent effects: Simulate polar aprotic solvents (e.g., DMF) to enhance reaction kinetics. Compare activation energies (ΔG‡) for SN1 vs. SN2 pathways .
• MD simulations: Track molecular dynamics in explicit solvent models to predict steric hindrance from the 3-chlorophenyl group .

Q. How can biological activity be evaluated against enzyme targets (e.g., kinases or cytochrome P450)?

Methodological Answer:

• In vitro assays:
  • Kinase inhibition: Use ADP-Glo™ assay with recombinant kinases (e.g., EGFR). Measure IC₅₀ values at varying concentrations (1 nM–100 µM) .
  • CYP450 interaction: Employ fluorescence-based P450-Glo™ assays. Monitor luminescence changes to quantify metabolic stability .
• Docking studies: Use AutoDock Vina to predict binding poses. Key interactions:
  • Indole NH forms hydrogen bonds with catalytic residues (e.g., Asp381 in EGFR) .
  • Chlorophenyl group occupies hydrophobic pockets (docking scores ≤ −8.0 kcal/mol) .

Q. What strategies mitigate contradictions in solubility and stability data across studies?

Methodological Answer:

• Solubility profiling: Use shake-flask method with HPLC quantification. Test solvents (DMSO, PBS) at pH 7.4 and 25°C. Note: Chlorophenyl groups reduce aqueous solubility (<0.1 mg/mL) .
• Stability studies: Conduct accelerated degradation tests (40°C/75% RH for 4 weeks). Monitor via LC-MS for hydrolytic cleavage of the chloroethanone group .